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Compound of Interest

Compound Name: Ethyl propenyl ether

Cat. No.: B1310799 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of ethyl
propenyl ether, specifically its boiling point and density. The information is tailored for

researchers, scientists, and professionals in drug development who may use this compound as

a reagent or intermediate in organic synthesis. This document summarizes available data,

outlines detailed experimental protocols for property determination, and presents a logical

workflow for these procedures.

Core Physical Properties
Ethyl propenyl ether, a colorless liquid, exists as a mixture of cis- and trans-isomers. Its

physical properties are crucial for handling, reaction setup, and purification processes.

Data Summary
The boiling point and density of ethyl propenyl ether are presented in the table below. The

available data largely pertains to a mixture of its geometric isomers.

Physical Property Value Conditions

Boiling Point 67-80 °C At 760 mmHg

Density 0.77-0.778 g/cm³ At 20-25 °C

Note: The wide range in the reported boiling point may be attributed to variations in the

isomeric ratio of the samples tested and the presence of impurities.
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Experimental Protocols for Physical Property
Determination
Accurate determination of boiling point and density is fundamental in chemical characterization.

The following sections detail standard laboratory procedures for these measurements.

Boiling Point Determination: Micro-Reflux Method
The micro-reflux technique is a common and effective method for determining the boiling point

of a small quantity of a liquid sample.

Materials:

Small test tube or vial

Thermometer

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)

Clamps and stand

Procedure:

Sample Preparation: A small volume of ethyl propenyl ether (a few milliliters) is placed into

the test tube.

Capillary Tube Insertion: A capillary tube, with its open end facing down, is inserted into the

liquid in the test tube.

Apparatus Setup: The test tube is securely clamped and partially immersed in a heating

bath. A thermometer is positioned such that the bulb is level with the liquid in the test tube,

ensuring it does not touch the sides of the tube.

Heating: The heating bath is gradually heated. As the temperature rises, air trapped in the

capillary tube will be expelled, seen as a slow stream of bubbles.
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Observation: Upon reaching the boiling point of the ethyl propenyl ether, the vapor

pressure of the liquid will equal the atmospheric pressure, resulting in a continuous and rapid

stream of bubbles from the capillary tube.

Cooling and Measurement: The heating is then discontinued. The liquid and the apparatus

are allowed to cool. The boiling point is recorded as the temperature at which the liquid

begins to enter the capillary tube. This occurs when the vapor pressure inside the capillary

tube becomes less than the atmospheric pressure.

Density Determination: Pycnometer Method
A pycnometer, a flask with a specific, accurately known volume, is used for the precise

measurement of a liquid's density.[1]

Materials:

Pycnometer

Analytical balance

Ethyl propenyl ether sample

Constant temperature bath

Procedure:

Pycnometer Preparation: The pycnometer is thoroughly cleaned and dried. Its empty mass

(m_empty) is accurately measured using an analytical balance.

Sample Filling: The pycnometer is filled with ethyl propenyl ether, ensuring no air bubbles

are trapped. The flask is then placed in a constant temperature bath to bring the liquid to the

desired temperature (e.g., 20 °C).

Volume Adjustment: Once the liquid has reached thermal equilibrium, any excess liquid is

removed, ensuring the volume corresponds exactly to the calibrated volume of the

pycnometer. The outside of the pycnometer is carefully dried.

Mass Measurement: The filled pycnometer is weighed to determine its total mass (m_filled).
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Calculation: The density (ρ) of the ethyl propenyl ether is calculated using the following

formula:

ρ = (m_filled - m_empty) / V

where V is the calibrated volume of the pycnometer.

Visualizing Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

the boiling point of ethyl propenyl ether using the micro-reflux method.
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Start: Obtain Ethyl Propenyl Ether Sample

Prepare Sample:
Place liquid in test tube and insert inverted capillary tube

Assemble Apparatus:
Mount test tube in heating bath with thermometer

Heating Phase:
Gradually heat the bath and observe for bubble stream

Identify Boiling Point:
Observe continuous stream of bubbles

Cooling Phase:
Remove heat and allow apparatus to cool

Record Boiling Point:
Note temperature when liquid enters capillary tube

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination by Micro-Reflux.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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